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Introduction
Styrene-Butadiene Rubber (SBR) is a versatile synthetic elastomer with wide-ranging

applications, most notably in the tire industry. The precise control of its molecular weight and

molecular weight distribution during synthesis is paramount to achieving desired physical

properties such as processability, tensile strength, and abrasion resistance. Tert-Nonyl
Mercaptan (TNM), a C9 thiol, serves as a highly effective chain transfer agent (CTA) in the

emulsion polymerization of SBR, enabling fine control over these critical parameters. This

document provides detailed application notes and experimental protocols for the use of tert-
Nonyl mercaptan in SBR synthesis.

Mercaptans are crucial in polymer manufacturing for regulating polymer chain length, which in

turn influences the material's processing conditions and mechanical performance.[1][2] The use

of a chain transfer agent like TNM allows for a narrower molecular weight distribution,

enhancing the final properties of the SBR.[3] Nonyl mercaptans, such as TNM, have been

noted for their high reactivity in comparison to other commonly used chain transfer agents like

tert-dodecyl mercaptan (TDM).[4][5] This higher reactivity means that less TNM may be

required to achieve the desired molecular weight control.[5]

Principle of Operation: Chain Transfer Mechanism
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In radical polymerization, a chain transfer agent provides a labile hydrogen atom that can be

abstracted by the propagating polymer radical. This terminates the growth of that particular

polymer chain and creates a new radical on the chain transfer agent. This new radical can then

initiate the polymerization of a new polymer chain. This process effectively controls the average

molecular weight of the resulting polymer. The general mechanism for chain transfer with a

mercaptan (R-SH) is illustrated below.

Data Presentation
The concentration of tert-Nonyl mercaptan has a direct and significant impact on the

molecular weight and Mooney viscosity of the resulting SBR. The following table summarizes

the expected trend based on typical emulsion polymerization results.

Parameter
No Chain
Transfer Agent

Low TNM
Concentration
(e.g., 0.1 phr)

Medium TNM
Concentration
(e.g., 0.3 phr)

High TNM
Concentration
(e.g., 0.5 phr*)

Mooney

Viscosity (ML

1+4 @ 100°C)

> 120 ~ 70 - 90 ~ 45 - 60 ~ 25 - 40

Number-Average

Molecular Weight

(Mn) ( g/mol )

> 500,000
~ 250,000 -

350,000

~ 150,000 -

200,000

~ 80,000 -

120,000

Weight-Average

Molecular Weight

(Mw) ( g/mol )

> 1,500,000
~ 700,000 -

900,000

~ 400,000 -

550,000

~ 200,000 -

300,000

Polydispersity

Index (PDI =

Mw/Mn)

> 3.0 ~ 2.8 - 3.2 ~ 2.7 - 3.0 ~ 2.5 - 2.8

Monomer

Conversion Rate
High Slightly Reduced

Moderately

Reduced

Significantly

Reduced

*phr: parts per hundred parts of monomer
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Experimental Protocols
The following is a representative protocol for the emulsion polymerization of styrene-butadiene

rubber using tert-Nonyl mercaptan as a chain transfer agent. This protocol is a composite

based on established SBR synthesis procedures and should be optimized for specific

laboratory conditions and desired polymer characteristics.

Materials
Styrene (inhibitor removed)

1,3-Butadiene

Deionized Water

Emulsifier (e.g., sodium dodecyl sulfate, rosin acid soap)

Initiator (e.g., potassium persulfate, redox system)

tert-Nonyl Mercaptan (TNM)

Activator (if using a redox initiator, e.g., ferrous sulfate)

Buffer (e.g., sodium bicarbonate)

Shortstop agent (e.g., hydroquinone)

Antioxidant

Equipment
Pressurized polymerization reactor with temperature and agitation control

Monomer and reagent feed systems

Degassing system (e.g., nitrogen purge)

Latex collection vessel
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Coagulation tank

Drying oven

Procedure
Reactor Preparation: The polymerization reactor is thoroughly cleaned and purged with

nitrogen to remove oxygen, which can inhibit the polymerization reaction.

Aqueous Phase Preparation: Deionized water, emulsifier, and buffer are charged to the

reactor. The mixture is agitated and brought to the desired reaction temperature (typically 5-

10°C for "cold" SBR or 50-60°C for "hot" SBR).

Monomer and TNM Feed: Styrene and tert-Nonyl mercaptan are mixed and then charged

to the reactor. Butadiene is then added. The amount of TNM will depend on the target

molecular weight of the SBR.

Initiation: The initiator (and activator, if applicable) is added to the reactor to commence

polymerization.

Polymerization: The reaction is allowed to proceed under constant agitation and temperature

control. The progress of the reaction can be monitored by measuring the solid content of the

latex.

Termination (Shortstopping): When the desired monomer conversion is reached (typically 60-

70%), a shortstop agent is added to terminate the polymerization.

Monomer Recovery: Unreacted styrene and butadiene are removed from the latex by steam

stripping.

Latex Blending and Coagulation: Antioxidant is added to the latex. The latex is then

transferred to a coagulation tank where a salt and/or acid solution is added to precipitate the

rubber crumb.

Washing and Drying: The SBR crumb is washed with water to remove residual soaps and

salts, and then dried in an oven to a constant weight.
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Visualizations
Experimental Workflow for SBR Synthesis
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Caption: Experimental workflow for the synthesis of SBR.

Chain Transfer Mechanism of tert-Nonyl Mercaptan
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Caption: Chain transfer mechanism involving tert-Nonyl Mercaptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2777767#using-tert-nonyl-mercaptan-in-the-
synthesis-of-styrene-butadiene-rubber]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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